1-(cyclopropanesulfonyl)-N-methylpiperidine-3-carboxamide

• IUPAC Name: 1-cyclopropylsulfonyl-N-methylpiperidine-3-carboxamide
• InChI: InChI=1S/C10H18N2O3S/c1-11-10(13)8-3-2-6-12(7-8)16(14,15)9-4-5-9/h8-9H,2-7H2,1H3,(H,11,13)
• InChI Key: WLBCEBCJXBWFNB-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CCCN(C1)S(=O)(=O)C2CC2
• Molecular Formula: C10H18N2O3S
• Molecular Weight: 246.33 g/mol

Description

1-(Cyclopropanesulfonyl)-N-methylpiperidine-3-carboxamide (CPMPC) is a cyclic sulfonamide that has been used in a variety of scientific research applications. CPMPC is an important research tool that has been used in the study of biochemical and physiological processes.

Scientific Research Applications

Sulfonamides and Organosulfur Compounds

• Sulfonamide Compounds : These are a significant class of synthetic antibiotics used for bacterial infections. They also serve in other roles, such as diuretics, carbonic anhydrase inhibitors, and in treating conditions like glaucoma and cancer. The primary sulfonamide moiety is present in many clinically used drugs, highlighting its importance across different therapeutic areas (Carta, Scozzafava, & Supuran, 2012).
• Cyclopropane in Natural Products : Cyclopropane structures are often found in natural and biologically active products. Due to their high ring strain, they facilitate unique reactions, making them of interest for modifications in pharmaceutical compounds. The formation of cyclopropanes, including [2+1]-type cyclopropanation reactions, has been extensively studied, indicating their importance in synthetic chemistry (Kamimura, 2014).

Applications in Drug Delivery and Nanoformulations

• Drug Delivery Systems : Effective therapeutic delivery systems, including nanoformulations, are crucial for treating cardiovascular diseases, atherosclerosis, ischemic-reperfusion injury, and other microvascular diseases. These systems enable the delivery of small organic compounds and nanoparticles to the cardiovascular system, improving therapeutic outcomes (Geldenhuys et al., 2017).

Environmental and Agricultural Applications

• Microbial Degradation of Organosulfur Compounds : Sulfate-reducing bacteria can utilize sulfonic acids as terminal electron acceptors for anaerobic respiratory growth. This ability plays a significant role in the sulfur cycle and indicates the potential for bioremediation applications (Lie, Leadbetter, & Leadbetter, 1998).

Food Preservation

• 1-Methylcyclopropene (1-MCP) for Freshness Preservation : 1-MCP, an ethylene inhibitor, is utilized in paper packaging for fruits and vegetables to retard ripening and prolong shelf-life. This indicates the potential of integrating similar compounds into packaging materials to enhance food preservation (Hu et al., 2017).